Cas no 954664-78-9 (N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3,4-dimethoxybenzamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3,4-dimethoxybenzamide
• CAS No: 954664-78-9
• MF: C₁₇H₂₂N₂O₃S
• MW: 334.433183193207
• CID: 5827667
• PubChem ID: 16931192
• Update Time: 2025-09-25

N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(dimethylamino)-2-(3-thienyl)ethyl]-3,4-dimethoxy-
• AKOS024645753
• N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-3,4-dimethoxybenzamide
• N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-3,4-dimethoxybenzamide
• 954664-78-9
• F2392-0101
• N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-3,4-dimethoxybenzamide
• N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3,4-dimethoxybenzamide

• Inchi： 1S/C17H22N2O3S/c1-19(2)14(13-7-8-23-11-13)10-18-17(20)12-5-6-15(21-3)16(9-12)22-4/h5-9,11,14H,10H2,1-4H3,(H,18,20)
• InChI Key： OCAJBVSDKOWPBB-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1C=CSC=1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 334.13511374g/mol
• Monoisotopic Mass: 334.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 467.4±45.0 °C(Predicted)
• pka: 13.96±0.46(Predicted)

Additional information on N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3,4-dimethoxybenzamide

N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3,4-dimethoxybenzamide (CAS No. 954664-78-9): A Comprehensive Overview

N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3,4-dimethoxybenzamide (CAS No. 954664-78-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3,4-dimethoxybenzamide consists of a thiophene ring and a benzamide moiety, both of which are functional groups known for their bioactive properties. The presence of the dimethylamino group further enhances its pharmacological profile by conferring additional functional characteristics. These structural elements collectively contribute to the compound's ability to interact with specific biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have explored the pharmacological properties of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3,4-dimethoxybenzamide in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory activity by modulating key signaling pathways involved in the inflammatory response. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage.

Another area of interest is the compound's potential as an analgesic. Preclinical studies have indicated that N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3,4-dimethoxybenzamide possesses potent analgesic properties, which could be beneficial in the management of chronic pain conditions. The mechanism underlying its analgesic effects is thought to involve the modulation of nociceptive pathways and the inhibition of pain-related neurotransmitters.

In addition to its anti-inflammatory and analgesic properties, N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3,4-dimethoxybenzamide has also been investigated for its potential as an antitumor agent. Research has shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This makes it a promising candidate for the development of novel anticancer therapies.

The safety profile of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3,4-dimethoxybenzamide is another critical aspect that has been extensively studied. Preclinical toxicology assessments have indicated that this compound exhibits low toxicity at therapeutic doses, making it a viable option for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

The synthesis of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3,4-dimethoxybenzamide involves several well-established chemical reactions, including nucleophilic substitution and amidation steps. The high yield and purity achieved through these synthetic routes make it feasible for large-scale production, which is essential for clinical trials and eventual commercialization.

In conclusion, N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-3,4-dimethoxybenzamide (CAS No. 954664-78-9) represents a promising compound with diverse biological activities. Its potential applications in anti-inflammatory, analgesic, and antitumor therapies make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.